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Compound of Interest

Compound Name: L-METHIONINE (METHYL-D3)

Cat. No.: B1579912

Get Quote

CAS Number: 13010-53-2 Chemical Formula: C₅H₈D₃NO₂S Application Context: Stable

Isotope Labeling (SILAC), NMR Spectroscopy, Metabolic Tracing[1]

Strategic Context: Beyond Basic Safety
As a Senior Application Scientist, I must clarify a critical distinction: L-Methionine (methyl-d3)
is not a high-toxicity hazard; it is a high-value asset.

While standard Safety Data Sheets (SDS) classify this compound as non-hazardous under

GHS standards [1, 3], the primary risk in handling stable isotopes is isotopic dilution and

biological contamination. A single drop of sweat or a microscopic flake of skin contains natural

abundance L-Methionine, which can skew mass spectrometry data and ruin weeks of cell

culture work.

This guide defines PPE not merely as a shield for your body, but as a containment system for

your experiment's integrity.

Risk Assessment & PPE Matrix
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The following matrix synthesizes personal safety requirements with experimental integrity

needs.

Hazard Profile
Health Hazard: Low. Potential for mild respiratory or eye irritation from dust [1].[2]

Experimental Hazard: High. Hygroscopic nature and susceptibility to nuclease/protease

contamination from human contact.

Physical Hazard: Static charge buildup in fine powder form, leading to loss of expensive

material during weighing.

PPE Selection Guide[3]
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PPE Component
Standard Protocol
(Solid Handling)

High-Sensitivity
Protocol
(Solubilization/Cell
Culture)

Technical Rationale

Hand Protection
Nitrile Gloves (4 mil /

0.10 mm)

Double-Glove Nitrile

(Outer: 4 mil, Inner: 4

mil)

Latex contains

proteins that can

contaminate

proteomic workflows.

Nitrile offers superior

chemical resistance

and cleanliness [5].

Respiratory N95 / FFP2 Mask Surgical Mask or N95

Prevents inhalation of

costly dust; critically

prevents breath/saliva

aerosols (rich in

enzymes) from

contacting the sample.

Eye Protection
Safety Glasses (Side

Shields)

Safety Glasses (Side

Shields)

Standard impact

protection. Prevents

ocular contact with

dust which may cause

mechanical irritation

[1].

Body Protection
Lab Coat (Cotton/Poly

blend)

Tyvek® Sleeves or

Dedicated Lab Coat

Reduces shedding of

lint and skin cells into

the sample

preparation area.

Static Control Anti-Static Wrist Strap
Ionizing Fan

(Recommended)

Deuterated powders

are often static-prone.

Static discharge can

scatter mg-quantities

of isotope, causing

significant financial

loss.
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Operational Workflow: Step-by-Step
Phase A: Pre-Handling Preparation
Objective: Create a "Zero-Background" environment.

Decontaminate Surfaces: Wipe down the balance and workspace with 70% Ethanol followed

by a specialized decontaminant (e.g., RNaseZap™) if the downstream application involves

RNA/protein synthesis.

Equilibrate: Allow the L-Methionine (methyl-d3) container to reach room temperature before

opening to prevent condensation, which causes hydrolysis and clumping.

Static Neutralization: If an ionizing fan is available, position it toward the analytical balance. If

not, use an anti-static gun on the weighing boat.

Phase B: Precision Weighing (The Critical Step)
Objective: Transfer exact mass without isotopic dilution.

Don PPE: Put on nitrile gloves. Self-Validation: Check for micro-tears by inflating the glove

slightly before donning.

Draft Shielding: Ensure the analytical balance draft shield is fully functional. Air currents will

disperse the fine powder.

Transfer: Use a sterile, disposable spatula. Never re-use a spatula, even if wiped, to avoid

cross-contamination with non-deuterated methionine.

Closure: Immediately reseal the stock container. Wrap the cap with Parafilm® if storing for

>1 month to ensure a moisture barrier.

Phase C: Solubilization & Usage
Objective: Create a stable stock solution.

Solvent Choice: Dissolve in high-purity water (Milli-Q) or buffer.

Filtration: Sterile filter (0.22 µm PVDF) immediately after dissolution if used for cell culture.
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Aliquot: Do not freeze/thaw the bulk stock. Aliquot into single-use volumes (e.g., 500 µL) and

store at -20°C.

Visualizing the Safety & Integrity Loop
The following diagram illustrates the workflow designed to protect both the scientist and the

data.

Start: Handling Request Risk Assessment:
Isotopic Purity vs. Toxicity

PPE Donning:
Nitrile + Mask + Static Control

 Define Protocol Environment Prep:
Decon + Anti-Static

Precision Weighing:
Sterile Spatula / Draft Shield

 Ready Self-Validation:
Check Zero Drift & Spills Drift Detected

Disposal/Storage:
Parafilm Seal / Solid Waste

 Complete

Click to download full resolution via product page

Figure 1: The Integrity Loop ensures that PPE serves the dual purpose of safety and

experimental validity.

Disposal & Emergency Procedures
Waste Management
Because L-Methionine (methyl-d3) is non-hazardous [1, 6], it does not require segregation

into "P-List" or "U-List" hazardous waste streams unless mixed with other toxic solvents.

Solid Waste: Dispose of gloves, weighing boats, and paper towels in standard laboratory

solid waste.

Liquid Waste: If dissolved in water/buffer, can be drain-disposed with copious water flushing

(subject to local site regulations). If dissolved in organic solvents, dispose of in the solvent

waste stream.

Accidental Spillage
Dry Spills: Do not wet the powder (it will become sticky and hard to clean). Sweep up gently

with a brush and dustpan dedicated to chemical cleanup. Wipe the area with a damp paper

towel only after bulk removal.

Skin Contact: Wash with soap and water.[2] No special neutralization is required [3].
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Eye Contact: Flush with water for 15 minutes.[3] Remove contact lenses if present.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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